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Compound of Interest

2-Fluoro-5-
Compound Name:
(trifluoromethyl)propiophenone

cat. No.: B1297718

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the chemical properties, synthesis, and
analytical methodologies for 2-Fluoro-5-(trifluoromethyl)propiophenone. It is intended to
serve as a technical resource for professionals engaged in chemical research and
pharmaceutical development.

Chemical Identity and Physical Properties

2-Fluoro-5-(trifluoromethyl)propiophenone, identified by CAS Number 207974-18-3, is a
fluorinated aromatic ketone.[1][2][3][4] Such compounds are of significant interest in medicinal
chemistry and materials science due to the unique properties conferred by fluorine and
trifluoromethyl substituents, which can enhance metabolic stability and lipophilicity.[5]

Table 1: Compound Identification
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Identifier

Chemical Name

Value

2'-Fluoro-5'-

(trifluoromethyl)propiophenone[1][2]

Synonyms

1-(2-Fluoro-5-(trifluoromethyl)phenyl)propan-1-

one[1]

CAS Number

207974-18-3[1][2][3]

Molecular Formula

C1oHeF2O[1][2][3]

Molecular Weight

220.16 g/mol [1][3]

| INChIKey | SCKAMDGXXQFMFY-UHFFFAOYSA-N[2][3] |

Table 2: Physical and Chemical Properties

Property

Physical State

Value

Liquid[2][6]

Appearance Colorless|6]

Odor Mild[6]

Boiling Point 198.3 + 35.0 °C (Predicted)[1]
Density 1.256 + 0.06 g/cm3 (Predicted)[1]

| Water Solubility | Low solubility is inferred from safety data.[6] |

Synthesis and Reactivity

While specific literature on the synthesis of this exact molecule is sparse, a common and

effective method for preparing similar aromatic ketones is the Friedel-Crafts acylation. This

involves reacting a substituted benzene, in this case, 1-fluoro-4-(trifluoromethyl)benzene, with

an acyl halide like propanoyl chloride in the presence of a Lewis acid catalyst such as

aluminum chloride (AICI5).
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The reactivity of 2-Fluoro-5-(trifluoromethyl)propiophenone is dictated by its functional
groups: the ketone, the electron-deficient aromatic ring, and the fluoro- and trifluoromethyl
substituents. The ketone can undergo reduction to a secondary alcohol or participate in
nucleophilic addition reactions. The aromatic ring is deactivated towards electrophilic
substitution due to the electron-withdrawing nature of the ketone and trifluoromethyl group.

Proposed Synthesis via Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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